Cas no 2870673-05-3 (2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester )

• Product Name: 2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester
• CAS No: 2870673-05-3
• MF: C₁₅H₁₄F₃NO₄
• MW: 329.271174907684
• CID: 5563646
• Update Time: 2025-07-01

2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Propen-1-yl) 3,4-dihydro-8-(trifluoromethyl)-2,4(1H)-isoquinolinedicarboxylate (ACI)
• 2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester

• Inchi： 1S/C15H14F3NO4/c1-2-6-23-14(22)19-7-10-9(11(8-19)13(20)21)4-3-5-12(10)15(16,17)18/h2-5,11H,1,6-8H2,(H,20,21)
• InChI Key： MOHIKYRSDPETLP-UHFFFAOYSA-N
• SMILES： O=C(N1CC(C(O)=O)C2C=CC=C(C=2C1)C(F)(F)F)OCC=C

Additional information on 2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester

Introduction to 2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester (CAS No. 2870673-05-3)

2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester, identified by the CAS number 2870673-05-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isquinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its dual carboxylic acid groups and the presence of a trifluoromethyl substituent, contribute to its unique chemical properties and make it a subject of intense research interest.

The molecular structure of 2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester incorporates several key functional groups that are of paramount importance in drug design. The isquinoline core provides a rigid aromatic framework that can interact with biological targets in a specific manner. Additionally, the presence of two carboxylic acid functionalities enhances the compound's solubility and reactivity, making it more amenable to further chemical modifications. The trifluoromethyl group at the 8-position is particularly noteworthy, as it is often employed in medicinal chemistry to improve metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from isquinoline scaffolds. These derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific modification of 2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester with a propenyl ester group at the 2-position adds an additional layer of complexity and functionality. This ester moiety can be hydrolyzed under physiological conditions to release a free carboxylic acid group, potentially enhancing the compound's bioavailability and pharmacological activity.

The synthesis of 2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically involves fluorination reactions using specialized reagents such as trifluoromethanesulfonic anhydride or diethylaminosulfur trifluoride. These reactions must be carefully optimized to ensure high yield and purity while minimizing side products. The subsequent functionalization at the 2-position with a propenyl ester requires additional synthetic steps that may include condensation reactions or transesterification processes.

One of the most compelling aspects of studying CAS No. 2870673-05-3 is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets using computational modeling and experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathways. For instance, its structure resembles known inhibitors of polyphenol oxidase and carbonic anhydrase enzymes, which are involved in metabolic disorders and neurological conditions.

The impact of fluorine substitution on the pharmacokinetic properties of pharmaceutical compounds cannot be overstated. The presence of a trifluoromethyl group often enhances lipophilicity and metabolic stability while reducing susceptibility to enzymatic degradation. This makes 2,4(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-8-(trifluoromethyl)-, 2-(2-propen-1-yl) ester an attractive candidate for further development into a drug candidate. Additionally，the dual carboxylic acid groups provide multiple points for interaction with biological targets，allowing for fine-tuning of binding affinity through structure-based drug design approaches.

In conclusion,CAS No.2870673-05-3 represents a promising scaffold for developing novel therapeutic agents with potential applications in multiple disease areas。The unique structural features，including the isquinoline core，the trifluoromethyl group，and the propenyl ester moiety，contribute to its diverse biological activities。Further research is warranted to fully elucidate its pharmacological profile and explore its potential as a lead compound for drug discovery。As our understanding of molecular interactions continues to evolve，compounds like this are poised to play a critical role in advancing therapeutic strategies across various medical disciplines。